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Compound of Interest

Compound Name: 15-Lox-IN-1

Cat. No.: B15137621

Essential Safety and Handling Guide for 15-Lox-
IN-1

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety protocols and logistical plans for the handling and disposal of
15-Lox-IN-1 (CAS Number: 928853-86-5), a notable inhibitor of 15-lipoxygenase-1 (15-LOX-1).
Adherence to these procedures is paramount to ensure a safe laboratory environment and the
integrity of your research.

Personal Protective Equipment (PPE)

Conflicting safety information exists for 15-Lox-IN-1. While the Safety Data Sheet (SDS) from
one supplier indicates the substance is not classified as hazardous, a corresponding product
information sheet advises treating it as potentially hazardous.[1] Therefore, a cautious
approach is essential. The following minimum PPE is required:
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PPE Category Item Specification

Must be worn at all times when

Eye Protection Safety Glasses )
handling the compound.
) - Standard laboratory-grade
Hand Protection Nitrile Gloves o ]
nitrile gloves are required.
] A standard laboratory coat
Body Protection Laboratory Coat

must be worn.

Operational Plan: Safe Handling and Storage

Proper handling and storage are crucial to maintain the stability and integrity of 15-Lox-IN-1
and to ensure the safety of laboratory personnel.

Receiving and Inspection

Upon receipt of the compound, visually inspect the packaging for any signs of damage or
leakage. If the container is compromised, do not open it and consult your institution's safety
officer.

Handling

» Engineering Controls: Handle 15-Lox-IN-1 in a well-ventilated area, preferably within a
chemical fume hood to minimize inhalation exposure.

» General Hygiene: Avoid contact with skin and eyes. Do not ingest or inhale. Wash hands
thoroughly after handling.

o Spills: In case of a small spill, absorb the material with an inert absorbent material and place
it in a suitable container for disposal. For larger spills, evacuate the area and follow your
institution's emergency procedures.

Storage

o Temperature: Store the compound at -20°C for long-term stability.

o Container: Keep the container tightly sealed to prevent contamination.
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o Incompatibilities: No specific incompatible materials have been identified.[1]

Disposal Plan

All waste materials contaminated with 15-Lox-IN-1 must be disposed of in accordance with
local, state, and federal regulations.

Waste Type Disposal Procedure

Dispose of as chemical waste through your
Unused Compound o
institution's hazardous waste program.

All disposable materials that have come into

contact with 15-Lox-IN-1 (e.g., pipette tips,
Contaminated Materials gloves, absorbent pads) should be collected in a

designated, sealed waste container and

disposed of as chemical waste.

Empty containers should be rinsed with an
appropriate solvent (if permissible by your
. institution's guidelines), and the rinsate collected
Empty Containers ) i .
as chemical waste. Dispose of the rinsed
container according to your facility's procedures

for chemical containers.

Experimental Workflow for Handling 15-Lox-IN-1

The following diagram outlines the standard procedure for handling 15-Lox-IN-1 from receipt to
disposal.
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Caption: Standard workflow for safe handling of 15-Lox-IN-1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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